Cas no 1804839-63-1 (2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804839-63-1
• MF: C₈H₄F₄INO₂
• MW: 349.020948410034
• CID: 4839092
• Update Time: 2025-05-21

2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H4F4INO2/c9-2-6-4(3-15)1-5(13)7(14-6)16-8(10,11)12/h1,3H,2H2
• InChI Key： LCFBDXCVYRGHIK-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)C(CF)=NC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

Introduction to 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804839-63-1)

2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde, identified by the CAS number 1804839-63-1, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and applications in medicinal chemistry. The presence of multiple functional groups, including a fluoromethyl group, an iodo substituent, and a trifluoromethoxy moiety, makes this compound a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The fluoromethyl group is known for its ability to enhance metabolic stability and binding affinity in drug candidates. Its incorporation into the pyridine core can significantly influence the pharmacokinetic properties of the final therapeutic agent. The iodo substituent, on the other hand, serves as a valuable handle for further functionalization through cross-coupling reactions such as Suzuki or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of intricate pharmacophores. Additionally, the trifluoromethoxy group introduces lipophilicity and electronic modulation, which are critical factors in optimizing drug-like properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The pyridine scaffold, with its tunable electronic and steric properties, has been extensively explored for this purpose. Specifically, compounds like 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde have been utilized as key building blocks in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. For instance, studies have demonstrated its utility in generating inhibitors of tyrosine kinases, where the fluoromethyl and iodo groups facilitate optimal binding interactions with the active site of these enzymes.

The aldehyde functionality at the 3-position of the pyridine ring provides a reactive site for condensation reactions with various nucleophiles. This feature has been exploited in the synthesis of heterocyclic derivatives that exhibit potent biological activities. Notably, research has shown that derivatives of this compound exhibit inhibitory effects on enzymes involved in bacterial resistance mechanisms. The combination of fluorine-containing groups and iodine atoms enhances both the metabolic stability and binding affinity of these derivatives, making them promising candidates for further development.

Advances in computational chemistry have further accelerated the design and optimization of molecules like 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde. Molecular modeling studies have revealed insights into how different substituents influence the conformation and interactions within biological targets. These insights have guided synthetic strategies to improve potency and selectivity. For example, computational analyses have predicted that modifications at the 5-position can enhance binding to specific protein targets while minimizing off-target effects. Such predictions are invaluable in reducing trial-and-error experimentation and accelerating drug discovery pipelines.

The agrochemical sector has also benefited from the versatility of this compound. Pyridine-based molecules are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological systems at low concentrations. Derivatives of 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde have shown potential as growth regulators and fungicides. The unique combination of electronic and steric properties provided by its substituents allows for fine-tuning of biological activity against specific pests or pathogens.

In conclusion, 2-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804839-63-1) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its structural features enable diverse functionalization strategies, making it an indispensable tool for researchers aiming to develop novel bioactive molecules. As our understanding of disease mechanisms continues to evolve, compounds like this will undoubtedly play a pivotal role in addressing unmet medical needs.